Cas no 29278-09-9 (Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate
• CAS No: 29278-09-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD10008796
• CID: 263906
• PubChem ID: 283272
• Update Time: 2025-06-29

Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-amino-3-phenyl-, ethyl ester
• ethyl 5-amino-3-phenyl-1,2-oxazole-4-carboxylate
• 5-Amino-3-phenyl-4-ethoxycarbonyl-isoxazol
• 5-Amino-3-phenyl-4-isoxazolecarboxylic acid ethyl ester
• 5-Amino-3-phenyl-isoxazol-4-carbonsaeure-aethylester
• 5-amino-3-phenyl-isoxazole-4-carboxylic acid ethyl ester
• ethyl 5-amino-3-phenylisoxazole-4-carboxylate
• Ethyl5-amino-3-phenylisoxazole-4-carboxylate
• NSC137663
• MFCD10008796
• SB36418
• 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl-, ethyl ester
• CS-0341684
• SCHEMBL3940991
• NSC-137663
• DTXSID30300585
• ethyl 5-amino-3-phenyl-1, 2-oxazole-4-carboxylate
• E78061
• FT-0747558
• 29278-09-9
• 3-phenyl-carbethoxy-5-aminoisoxazole
• BS-50100
• DB-083106
• Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate

• MDL： MFCD10008796
• Inchi： 1S/C12H12N2O3/c1-2-16-12(15)9-10(14-17-11(9)13)8-6-4-3-5-7-8/h3-7H,2,13H2,1H3
• InChI Key： RXAUWXZMIWBIES-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.35000
• LogP: 2.68170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate

Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate (CAS No. 29278-09-9): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate, identified by its CAS number 29278-09-9, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a 5-amino-3-phenylisoxazole-4-carboxylate core structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. Its molecular architecture not only makes it a valuable building block for more complex molecules but also positions it as a subject of interest for researchers exploring novel therapeutic agents.

The isoxazole ring system present in Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate is known for its stability and reactivity, which are highly advantageous in medicinal chemistry. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives. These derivatives can be tailored to target specific biological pathways, making this compound a cornerstone in the design of new drugs.

In recent years, there has been a surge in research focused on isoxazole derivatives due to their demonstrated pharmacological properties. Studies have highlighted their potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate derivative, in particular, has been investigated for its ability to modulate enzyme activity and interact with biological targets. This has led to its incorporation into several preclinical and clinical trials, where its efficacy and safety are being thoroughly evaluated.

The pharmaceutical industry's interest in this compound is further underscored by its role in the synthesis of more complex molecules. For instance, it serves as a precursor in the preparation of protease inhibitors, which are critical in treating chronic diseases such as HIV and hepatitis C. The< strong>5-amino group allows for further functionalization via amide bond formation, while the< strong>4-carboxylate moiety facilitates reactions like esterification and amidation. These transformations expand the compound's utility across multiple drug discovery pipelines.

Advances in synthetic methodologies have also enhanced the accessibility of Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have streamlined its production, making it more readily available for research purposes. This accessibility is crucial for academic and industrial laboratories aiming to explore new drug candidates without facing significant synthetic hurdles.

The compound's structural features also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict how Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate interacts with biological targets at the atomic level. These studies provide insights into its binding affinity and mechanism of action, guiding the optimization of lead compounds towards higher efficacy and better pharmacokinetic profiles.

In conclusion, Ethyl 5-Amino-3-phenylisoxazole-4-carboxylate (CAS No. 29278-09-9) represents a vital component in contemporary pharmaceutical research. Its unique structural attributes and functional groups enable diverse chemical modifications, making it indispensable for drug development efforts. As research continues to uncover new therapeutic applications for isoxazole derivatives, this compound is poised to remain at the forefront of medicinal chemistry innovation.